Cas no 2228688-70-6 (tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate
• CAS No: 2228688-70-6
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 6085883
• PubChem ID: 165970297
• Update Time: 2025-05-20

tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate
• tert-butyl N-[4-fluoro-2-(2-hydroxy-2-methylpropyl)phenyl]carbamate
• 2228688-70-6
• EN300-1891133

• Inchi： 1S/C15H22FNO3/c1-14(2,3)20-13(18)17-12-7-6-11(16)8-10(12)9-15(4,5)19/h6-8,19H,9H2,1-5H3,(H,17,18)
• InChI Key： UENZRVMZJGZAAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate

tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate, identified by the CAS number 2228688-70-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug design and material science, making it a subject of interest for researchers worldwide.

The chemical structure of tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate is characterized by a phenyl ring substituted with a fluorine atom at the para position and a hydroxymethyl group at the ortho position. The tert-butyl group attached to the nitrogen atom further enhances the molecule's stability and reactivity. This configuration allows for diverse interactions, making it a versatile compound in chemical synthesis.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These methods not only improve yield but also ensure high purity, which is crucial for its application in sensitive fields such as pharmaceuticals.

In terms of physical properties, tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate resistance to degradation.

The applications of this compound are vast and varied. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems. Its ability to form stable complexes with certain proteins has made it valuable in drug discovery programs. Additionally, in material science, this compound is being explored for its potential as a precursor in polymer synthesis, where its unique functional groups can impart desirable properties to the resulting materials.

Recent research has focused on enhancing the bioavailability of derivatives of tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate. By modifying its substituents, scientists have achieved improved pharmacokinetic profiles, which are essential for drug efficacy. These modifications have also led to the development of more environmentally friendly synthesis pathways, aligning with global sustainability goals.

In conclusion, tert-butyl N-4-fluoro-2-(2-hydroxy-2-methylpropyl)phenylcarbamate stands out as a versatile and valuable compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.